Cas no 122684-38-2 (1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester)

1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester structure
122684-38-2 structure
Product Name:1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester
CAS No:122684-38-2
MF:C8H13NO2
MW:155.194322347641
CID:3034087
PubChem ID:14235528
Update Time:2025-04-21

1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester
    • Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
    • SCHEMBL7266907
    • DTXSID50557791
    • 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester, exo- (9CI)
    • L002012
    • exo-1-Azabicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
    • 121564-88-3
    • AKOS006273463
    • 122684-38-2
    • Inchi: 1S/C8H13NO2/c1-11-8(10)7-5-9-3-2-6(7)4-9/h6-7H,2-5H2,1H3
    • InChI Key: LVBCACDXSOCLCG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CN2CCC1C2)=O

Computed Properties

  • Exact Mass: 155.094628657Da
  • Monoisotopic Mass: 155.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.5Ų

1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester Related Literature

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